Cas no 1361856-31-6 (2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl)

• Product Name: 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl
• CAS No: 1361856-31-6
• MF: C₁₃H₈BrCl₃
• MW: 350.465620040894
• CID: 4996419
• Update Time: 2025-06-13

2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl

• Inchi： 1S/C13H8BrCl3/c14-7-9-1-3-10(15)6-11(9)8-2-4-12(16)13(17)5-8/h1-6H,7H2
• InChI Key： HKNPFSKXKHCWLL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl

Introduction to 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl (CAS No. 1361856-31-6)

2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl (CAS No. 1361856-31-6) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromomethyl group, a chloro substituent, and multiple dichloro functionalities on a biphenyl scaffold. These structural elements contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl is C₁₃H₇BrCl₃, and its molecular weight is approximately 340.49 g/mol. The compound's high degree of halogenation makes it particularly interesting for studies involving halogen bonding and its influence on molecular interactions. Recent research has highlighted the importance of halogenated compounds in drug discovery and development, particularly in the design of small molecules with enhanced binding affinities and selectivities.

In the realm of medicinal chemistry, 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl has been explored for its potential as a lead compound in the development of novel therapeutic agents. Its unique structural features enable it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have shown that halogenated biphenyls can modulate the activity of certain enzymes involved in metabolic pathways, making them promising candidates for the treatment of metabolic disorders.

Beyond its medicinal applications, 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl has also found utility in materials science. The presence of multiple halogen substituents can influence the electronic properties of the molecule, making it suitable for use in organic electronics and photovoltaic devices. Research in this area has demonstrated that halogenated biphenyls can enhance charge transport properties and improve device performance, which is critical for the development of next-generation electronic materials.

The synthesis of 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include coupling reactions between appropriately substituted aryl halides and organometallic reagents, followed by selective functionalization steps to introduce the desired substituents. Advances in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly processes for the production of this compound.

In terms of safety and handling, it is important to note that while 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl is not classified as a hazardous or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and following standard laboratory safety protocols.

The environmental impact of 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to handle and dispose of this compound in accordance with local regulations to minimize potential ecological risks. Research into the biodegradability and toxicity of halogenated compounds continues to be an active area of study.

In conclusion, 2'-Bromomethyl-5'-chloro-3,4-dichloro-biphenyl (CAS No. 1361856-31-6) is a versatile compound with a wide range of potential applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods and analytical techniques continue to emerge, the scientific community can expect to uncover even more exciting possibilities for this intriguing molecule.